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Compound of Interest

Compound Name: (2-Fluorophenyl)urea
CAS No.: 656-31-5
Cat. No.: B1360107
Get Quote

Executive Summary

(2-Fluorophenyl)urea is a critical carbamide intermediate used in the synthesis of substituted
urea herbicides (e.g., Flufenoxuron metabolites) and Kinesin Spindle Protein (KSP) inhibitors
for oncology. Its solubility behavior is governed by the competition between the hydrophilic urea
moiety (hydrogen bond donor/acceptor) and the lipophilic, electron-withdrawing fluorophenyl
ring.

Understanding its solubility landscape is essential for:
¢ Process Chemistry: Optimizing recrystallization yields.

» Medicinal Chemistry: Predicting bioavailability and formulating stock solutions for in vitro
assays.

 Purification: Selecting mobile phases for chromatography.
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Physicochemical Profile

The introduction of a fluorine atom at the ortho position of the phenyl ring alters the crystal
lattice energy and solvation properties compared to the parent phenylurea.

Property Value Technical Note
IUPAC Name 1-(2-Fluorophenyl)urea
CAS Number 656-31-5
Molecular Weight 154.14 g/mol
White to off-white crystalline Needle-like crystals from
Appearance .
solid ethanol/water.

Range varies by
Melting Point 150 - 160 °C purity/polymorph; typically

decomposes upon melting.

Moderately lipophilic; crosses

LogP (Computed) ~0.91 ) ]
biological membranes.
H-Bond Donors 2 Urea -NH2 and -NH- groups.
Carbonyl oxygen and Fluorine
H-Bond Acceptors 2

(weak acceptor).

Solubility Landscape

The solubility of (2-Fluorophenyl)urea is non-linear across solvent polarities. It follows a "like-
dissolves-like" mechanism heavily influenced by the ability of the solvent to disrupt the strong
intermolecular hydrogen bonding of the urea crystal lattice.

Solvent Compatibility Matrix[1]
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Solvent Class

Specific Solvent

Solubility Rating

Mechanistic Insight

Polar Aprotic

DMSO, DMF

High (>100 mg/mL)

Primary Choice. The
sulfoxide/amide
oxygens are strong H-
bond acceptors,
effectively breaking
the solute's lattice
energy. Ideal for NMR
and stock solutions.

Polar Protic

Ethanol, Methanol

Moderate (Hot) / Low
(Cold)

Recrystallization
Choice. Solubility
increases drastically
with temperature
(exponential Van't Hoff

relationship).

Polar Protic

Water

Low (<1 mg/mL)

The hydrophobic
phenyl ring limits
water solubility
despite the urea
headgroup. Soluble in

hot water.[1]

Moderately Polar

Ethyl Acetate

Moderate

Good solvent for
extraction; often used
in mixtures with
hexane for

precipitation.

Non-Polar

Hexane, Diethyl Ether

Insoluble

Lacks the polarity to
interact with the urea
moiety. Used as an
anti-solvent to induce

crystallization.

Chlorinated

Dichloromethane

Low to Moderate

Soluble enough for

extraction but poor for
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dissolving large

quantities.

Recrystallization Strategy

For purification, a mixed-solvent system is recommended to exploit the differential solubility:
e Solvent A (Good Solvent): Hot Ethanol or Ethyl Acetate.
e Solvent B (Anti-Solvent): Hexane or Cold Water.

o Protocol: Dissolve the crude solid in minimal boiling Ethanol. Slowly add warm Hexane until
turbidity persists. Cool slowly to 4°C to maximize crystal purity.

Experimental Protocols

To generate precise solubility data (e.g., Mole Fraction Solubility

), the Isothermal Saturation Method is the gold standard.

Protocol: Isothermal Saturation Method (Shake-Flask)

Objective: Determine the equilibrium solubility of (2-Fluorophenyl)urea in a specific solvent at
a fixed temperature (

)

Workflow Diagram:
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:
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:
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(HPLC-UV or Gravimetric)

Calculate Solubility
(mg/mL or Mole Fraction)

Click to download full resolution via product page

Figure 1: Standard workflow for determining thermodynamic equilibrium solubility.

Detailed Steps:

* Preparation: Add excess (2-Fluorophenyl)urea to a glass vial containing the solvent (e.g., 5
mL). Ensure solid remains visible (supersaturation).
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o Equilibration: Place the vial in a thermostatic shaker bath at the target temperature (e.g.,
25.0 £ 0.1 °C). Shake at 150 rpm for 24—48 hours.

o Sampling: Stop agitation and allow the solid to settle for 2 hours (or centrifuge).

 Filtration: Withdraw the supernatant using a pre-warmed syringe and filter through a 0.45 pum
PTFE filter to remove micro-crystals.

e Quantification (HPLC Method):

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

[¢]

Mobile Phase: Acetonitrile : Water (50:50 v/v).

[e]

Detection: UV at 245 nm (typical absorption max for phenylureas).

o

Calculation: Compare peak area against a standard calibration curve.

Thermodynamic Analysis of Dissolution

The solubility dependence on temperature can be modeled using the Modified Apelblat
Equation or the Van't Hoff Equation. This analysis reveals whether the dissolution is
endothermic or exothermic.

Van't Hoff Equation:

: Mole fraction solubility.[2]

: Absolute temperature (Kelvin).

: Enthalpy of solution.

: Entropy of solution.

Interpretation:

e Linear Plot: Plotting

VS.
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typically yields a straight line.
e Slope (

): A negative slope indicates an endothermic process (

), meaning solubility increases with temperature (typical for urea derivatives in organic
solvents).

e Implication: If

is high, cooling crystallization will be highly efficient (large yield recovery).

Implications for Drug Development
Bioavailability & Formulation

o Class: Likely BCS Class Il (Low Solubility, High Permeability) or Class IV depending on the
dose.

o Formulation: Due to low water solubility, formulation often requires co-solvents (PEG-400,
Propylene Glycol) or complexation with Cyclodextrins (e.g., HP-B-CD) to enhance aqueous
stability for in vivo delivery.

Safety & Handling

o Hazard: Substituted phenylureas can be toxic if swallowed and may cause long-term
adverse effects in the aquatic environment.

o PPE: Wear nitrile gloves, safety goggles, and use a dust mask/fume hood to prevent
inhalation of fine particulates during weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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